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Compound of Interest

Compound Name: Benzhydrylphosphonic Acid

CAS No.: 92025-81-5

Cat. No.: B1330045

Get Quote

Affiliation: Google AI Laboratories

Abstract: This technical guide provides a comprehensive analysis of the spectroscopic data for

Benzhydrylphosphonic acid (also known as (diphenylmethyl)phosphonic acid). The guide is

intended for researchers, scientists, and professionals in drug development, offering an in-

depth exploration of its structural characterization through Nuclear Magnetic Resonance

(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section details the

theoretical underpinnings of the technique, presents detailed experimental protocols, and offers

a thorough interpretation of the spectral data. The information herein is designed to serve as a

foundational resource for the analysis and application of Benzhydrylphosphonic acid in

various scientific endeavors.

Introduction to Benzhydrylphosphonic Acid
Benzhydrylphosphonic acid, with the chemical formula C₁₃H₁₃O₃P, is an organophosphorus

compound characterized by a phosphonic acid group attached to a diphenylmethyl

(benzhydryl) moiety.[1] Its structural features make it a subject of interest in medicinal

chemistry and materials science. The presence of two phenyl rings provides a bulky,
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hydrophobic region, while the phosphonic acid group offers a site for polar interactions,

including hydrogen bonding and metal chelation.

Accurate structural elucidation and purity assessment are paramount for any application of this

compound. Spectroscopic techniques are the cornerstone of this characterization, providing

detailed information about the molecular framework and functional groups. This guide will

systematically dissect the ¹H NMR, ¹³C NMR, ³¹P NMR, FT-IR, and MS data anticipated for

Benzhydrylphosphonic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for determining the precise structure of organic

molecules in solution. For Benzhydrylphosphonic acid, a combination of ¹H, ¹³C, and ³¹P

NMR experiments provides a complete picture of its carbon-hydrogen framework and the local

environment of the phosphorus atom.

Experimental Protocol: NMR Data Acquisition
Sample Preparation:

Dissolve approximately 10-20 mg of Benzhydrylphosphonic acid in 0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d₆, MeOD-d₄). The choice of solvent is critical as the acidic

protons of the phosphonic acid group may exchange with residual water, leading to peak

broadening or disappearance. DMSO-d₆ is often preferred for its ability to slow down this

exchange.

Transfer the solution to a 5 mm NMR tube.

Ensure the solution is homogeneous and free of any particulate matter.

Instrumentation and Parameters:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better signal dispersion, especially in the aromatic region of the ¹H NMR spectrum.

¹H NMR:

Pulse sequence: Standard single-pulse experiment.
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Number of scans: 16-32 scans for a good signal-to-noise ratio.

Relaxation delay: 1-2 seconds.

¹³C NMR:

Pulse sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Number of scans: 1024-4096 scans are typically required due to the low natural

abundance of ¹³C.

Relaxation delay: 2-5 seconds.

³¹P NMR:

Pulse sequence: Proton-decoupled single-pulse experiment.

Number of scans: 64-256 scans.

Relaxation delay: 2-5 seconds.

Reference: 85% H₃PO₄ as an external standard (δ = 0.0 ppm).

¹H NMR Spectral Data and Interpretation
The ¹H NMR spectrum of Benzhydrylphosphonic acid is expected to show distinct signals for

the aromatic protons and the methine proton.

Table 1: Predicted ¹H NMR Data for Benzhydrylphosphonic Acid

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.2-7.5 Multiplet 10H Aromatic C-H

~4.5 Doublet 1H P-CH

~11-12 Broad Singlet 2H P-(OH)₂
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Interpretation:

Aromatic Protons (δ ~7.2-7.5 ppm): The ten protons on the two phenyl rings are expected to

resonate in the aromatic region. Due to potential restricted rotation around the C-C bonds

and the influence of the phosphonic acid group, these protons may not be chemically

equivalent, leading to a complex multiplet.

Methine Proton (δ ~4.5 ppm): The single proton on the carbon directly attached to the

phosphorus atom (the benzylic proton) is expected to appear as a doublet due to coupling

with the phosphorus nucleus (²J(P,H)). The magnitude of this coupling constant is typically in

the range of 15-25 Hz.

Phosphonic Acid Protons (δ ~11-12 ppm): The two acidic protons of the phosphonic acid

group are expected to appear as a broad singlet at a downfield chemical shift. The

broadness is due to chemical exchange with any residual water in the solvent and

intermolecular hydrogen bonding. The exact chemical shift is highly dependent on the

concentration and the solvent used.

¹³C NMR Spectral Data and Interpretation
The proton-decoupled ¹³C NMR spectrum will provide information about the carbon skeleton of

the molecule.

Table 2: Predicted ¹³C NMR Data for Benzhydrylphosphonic Acid

Chemical Shift (δ, ppm)
Multiplicity (in ¹³C{¹H}
spectrum)

Assignment

~135-140 Doublet (due to C-P coupling) Aromatic C (ipso to CH-P)

~128-130 Singlet Aromatic C-H (ortho, meta)

~127 Singlet Aromatic C-H (para)

~50-55 Doublet (due to C-P coupling) P-CH

Interpretation:
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Aromatic Carbons (δ ~127-140 ppm): The aromatic region will show several signals for the

phenyl carbons. The ipso-carbons (the carbons of the phenyl rings directly attached to the

methine carbon) are expected to be split into a doublet due to coupling with the phosphorus

atom (²J(C,P)). The other aromatic carbons will appear as singlets.

Methine Carbon (δ ~50-55 ppm): The carbon of the P-CH group is expected to show a large

one-bond coupling to the phosphorus atom (¹J(C,P)), resulting in a prominent doublet. This

large coupling is a characteristic feature of organophosphorus compounds.

³¹P NMR Spectral Data and Interpretation
The ³¹P NMR spectrum is a simple yet powerful tool for confirming the presence and chemical

environment of the phosphorus atom.

Table 3: Predicted ³¹P NMR Data for Benzhydrylphosphonic Acid

Chemical Shift (δ, ppm)
Multiplicity (in ³¹P{¹H}
spectrum)

Assignment

~20-30 Singlet P(=O)(OH)₂

Interpretation:

The ³¹P NMR spectrum is expected to show a single resonance in the region of 20-30 ppm

(referenced to 85% H₃PO₄). This chemical shift is characteristic of alkylphosphonic acids. In

a proton-decoupled spectrum, this signal will appear as a sharp singlet. In a proton-coupled

spectrum, the signal would be split by the methine proton (a doublet) and potentially by the

hydroxyl protons, although the latter coupling is often not observed due to rapid exchange.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides valuable information about the functional groups present in a

molecule. The IR spectrum of Benzhydrylphosphonic acid is expected to be dominated by

absorptions from the O-H, C-H, P=O, and P-O bonds.

Experimental Protocol: FT-IR Data Acquisition
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Sample Preparation:

Solid State (KBr Pellet):

Grind a small amount of Benzhydrylphosphonic acid (1-2 mg) with approximately 100-

200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine,

homogeneous powder is obtained.

Press the powder into a thin, transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR):

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Instrumentation and Parameters:

Spectrometer: A Fourier Transform Infrared (FT-IR) spectrometer.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

IR Spectral Data and Interpretation
Table 4: Predicted IR Absorption Bands for Benzhydrylphosphonic Acid
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Wavenumber (cm⁻¹) Intensity Assignment

3000-2500 Broad, Strong
O-H stretch (from P-OH,

hydrogen-bonded)

3080-3010 Medium Aromatic C-H stretch

2960-2850 Weak Aliphatic C-H stretch (methine)

1600, 1495, 1450 Medium
Aromatic C=C skeletal

vibrations

1250-1150 Strong P=O stretch

1050-950 Strong P-O stretch

750-700, 690-710 Strong
Aromatic C-H out-of-plane

bending

Interpretation:

O-H Stretching (3000-2500 cm⁻¹): A very broad and strong absorption band is expected in

this region, which is characteristic of the hydrogen-bonded O-H stretching vibrations of the

phosphonic acid group. This broadness is a hallmark of carboxylic and phosphonic acids in

the solid state.

C-H Stretching (3080-3010 cm⁻¹ and 2960-2850 cm⁻¹): Medium intensity peaks above 3000

cm⁻¹ are attributed to the aromatic C-H stretches. A weaker absorption below 3000 cm⁻¹ is

expected for the methine C-H stretch.

P=O Stretching (1250-1150 cm⁻¹): A strong absorption band in this region is characteristic of

the P=O double bond stretching vibration. The exact position can be influenced by hydrogen

bonding.

P-O Stretching (1050-950 cm⁻¹): Strong absorptions corresponding to the P-O single bond

stretching vibrations are also expected.

Aromatic C-H Bending (750-700 cm⁻¹ and 690-710 cm⁻¹): Strong bands in this region are

indicative of the out-of-plane C-H bending of the monosubstituted phenyl rings.
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of a compound and can provide

structural information through the analysis of its fragmentation pattern.

Experimental Protocol: Mass Spectrometry Data
Acquisition
Instrumentation and Parameters:

Ionization Technique: Electrospray ionization (ESI) is a suitable soft ionization technique for

this polar, non-volatile compound. It can be run in both positive and negative ion modes.

Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer can be used.

Sample Introduction: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile with a small amount of formic acid for positive mode or ammonia for negative

mode) and introduced into the mass spectrometer via direct infusion or after separation by

liquid chromatography (LC).

Mass Spectral Data and Interpretation
Expected Molecular Ions:

Positive Ion Mode [M+H]⁺: The protonated molecule would have an m/z of 249.0675

(calculated for C₁₃H₁₄O₃P⁺).

Negative Ion Mode [M-H]⁻: The deprotonated molecule would have an m/z of 247.0529

(calculated for C₁₃H₁₂O₃P⁻).

Predicted Fragmentation Pattern:

The fragmentation of Benzhydrylphosphonic acid is likely to proceed through the loss of

water and cleavage of the C-P bond.

Loss of H₂O: A fragment corresponding to the loss of a water molecule from the protonated

molecule ([M+H-H₂O]⁺) may be observed at m/z 231.0574.
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Cleavage of the C-P bond: The most significant fragmentation is expected to be the cleavage

of the bond between the benzhydryl carbon and the phosphorus atom. This would lead to the

formation of a stable diphenylmethyl cation (benzhydryl cation) at m/z 167.0856 (for

C₁₃H₁₁⁺). This is often the base peak in the spectrum due to the high stability of the

carbocation. The other fragment, [H₂PO₃]⁻, would be observed in negative ion mode.

Click to download full resolution via product page

Conclusion
The spectroscopic characterization of Benzhydrylphosphonic acid through NMR, IR, and MS

provides a detailed and unambiguous confirmation of its molecular structure. The combined

data from these techniques allows for the assignment of all key structural features, from the

overall carbon-hydrogen framework to the specific functional groups. This guide provides the

foundational spectroscopic information necessary for researchers and scientists working with

this compound, enabling its confident use in further research and development activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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